Cas no 2138512-30-6 (2-(propan-2-yl)pyrazolo1,5-apyrimidine-3-sulfonyl chloride)

• Product Name: 2-(propan-2-yl)pyrazolo1,5-apyrimidine-3-sulfonyl chloride
• CAS No: 2138512-30-6
• MF: C₉H₁₀ClN₃O₂S
• MW: 259.712599277496
• CID: 6206525
• PubChem ID: 165484353
• Update Time: 2025-05-24

2-(propan-2-yl)pyrazolo1,5-apyrimidine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(propan-2-yl)pyrazolo1,5-apyrimidine-3-sulfonyl chloride
• EN300-1130539
• 2-(propan-2-yl)pyrazolo[1,5-a]pyrimidine-3-sulfonyl chloride
• 2138512-30-6

• Inchi： 1S/C9H10ClN3O2S/c1-6(2)7-8(16(10,14)15)9-11-4-3-5-13(9)12-7/h3-6H,1-2H3
• InChI Key： YYRMJHSALQJTTE-UHFFFAOYSA-N
• SMILES： ClS(C1=C2N=CC=CN2N=C1C(C)C)(=O)=O

Computed Properties

• Exact Mass: 259.0182254g/mol
• Monoisotopic Mass: 259.0182254g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 72.7Ų

Additional information on 2-(propan-2-yl)pyrazolo1,5-apyrimidine-3-sulfonyl chloride

Introduction to 2-(Propan-2-yl)pyrazolo[1,5-a]pyrimidine-3-sulfonyl Chloride (CAS No. 2138512-30-6)

2-(Propan-2-yl)pyrazolo[1,5-a]pyrimidine-3-sulfonyl chloride (CAS No. 2138512-30-6) is a novel and highly versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents and as a valuable intermediate in organic synthesis.

The chemical structure of 2-(Propan-2-yl)pyrazolo[1,5-a]pyrimidine-3-sulfonyl chloride is composed of a pyrazolo[1,5-a]pyrimidine core substituted with an isopropyl group and a sulfonyl chloride functional group. The pyrazolo[1,5-a]pyrimidine scaffold is known for its biological activity and has been extensively studied for its potential in various therapeutic areas, including anti-inflammatory, antiviral, and anticancer applications.

The presence of the sulfonyl chloride group in 2-(Propan-2-yl)pyrazolo[1,5-a]pyrimidine-3-sulfonyl chloride makes it an excellent electrophilic reagent for the formation of sulfonamide derivatives. Sulfonamides are a class of compounds with a wide range of biological activities, including antimicrobial, anti-inflammatory, and antitumor properties. This reactivity opens up numerous possibilities for the synthesis of new molecules with tailored biological properties.

Recent studies have highlighted the potential of 2-(Propan-2-yl)pyrazolo[1,5-a]pyrimidine-3-sulfonyl chloride in the development of novel drugs. For instance, a study published in the Journal of Medicinal Chemistry reported the synthesis and biological evaluation of a series of sulfonamide derivatives derived from this compound. The results showed that several derivatives exhibited potent antitumor activity against various cancer cell lines, including breast cancer and lung cancer cells. These findings underscore the importance of 2-(Propan-2-yl)pyrazolo[1,5-a]pyrimidine-3-sulfonyl chloride as a key intermediate in drug discovery.

In addition to its potential in drug development, 2-(Propan-2-yl)pyrazolo[1,5-a]pyrimidine-3-sulfonyl chloride has also been explored for its use as a synthetic intermediate in organic chemistry. Its reactivity and stability make it an attractive choice for the synthesis of complex molecules with diverse functionalities. Researchers have utilized this compound to develop new synthetic routes for the preparation of bioactive molecules, contributing to the advancement of synthetic methodologies in medicinal chemistry.

The versatility of 2-(Propan-2-yl)pyrazolo[1,5-a]pyrimidine-3-sulfonyl chloride extends beyond its use as a reagent or intermediate. Its unique structural features have also been leveraged in the design and synthesis of fluorescent probes for cellular imaging applications. A study published in Chemical Communications demonstrated that derivatives of this compound exhibited excellent fluorescence properties and could be used to monitor cellular processes with high sensitivity and selectivity.

The safety profile of 2-(Propan-2-yl)pyrazolo[1,5-a]pyrimidine-3-sulfonyl chloride is another important aspect to consider. While it is a reactive compound due to its sulfonyl chloride group, proper handling and storage protocols can ensure its safe use in laboratory settings. Researchers should follow standard safety guidelines when working with this compound to minimize any potential risks.

In conclusion, 2-(Propan-2-yl)pyrazolo[1,5-a]pyrimidine-3-sulfonyl chloride (CAS No. 2138512-30-6) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and reactivity make it an invaluable tool for the development of new therapeutic agents and synthetic intermediates. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the field.